Cas no 2490420-55-6 (2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid
• CAS No: 2490420-55-6
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• MDL: MFCD32852347
• CID: 5670864
• PubChem ID: 154878860
• Update Time: 2025-05-20

2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Z4478704156
• 2-[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]acetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-(methoxycarbonyl)phenyl)acetic acid
• 2490420-55-6
• EN300-26865957
• 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid

• MDL： MFCD32852347
• Inchi： 1S/C15H19NO6/c1-15(2,3)22-14(20)16-11-6-9(7-12(17)18)5-10(8-11)13(19)21-4/h5-6,8H,7H2,1-4H3,(H,16,20)(H,17,18)
• InChI Key： FVKMRVUKCSZFDI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)C=C(CC(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid (CAS No. 2490420-55-6)

2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid (CAS No. 2490420-55-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and methoxycarbonyl moiety, make it a valuable intermediate for drug discovery and peptide synthesis. With the growing demand for high-purity intermediates in the pharmaceutical industry, this compound has garnered significant attention from researchers and manufacturers alike.

The compound's molecular structure combines a phenylacetic acid backbone with strategically positioned functional groups, enabling versatile applications in medicinal chemistry and bioconjugation. Recent studies highlight its potential in developing targeted therapies, particularly in the context of small molecule inhibitors and proteolysis-targeting chimeras (PROTACs) – one of the most searched topics in contemporary drug development. The presence of both Boc-protected amine and methyl ester functionalities allows for selective deprotection and further derivatization, making it a flexible building block for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2490420-55-6 represents an excellent example of multifunctional aromatic compounds designed for parallel synthesis applications. Its thermal stability and solubility profile in common organic solvents (DMSO, DMF, and dichloromethane) facilitate its use in high-throughput screening platforms. Many researchers searching for "Boc-protected phenylacetic acid derivatives" or "carboxyl-functionalized building blocks" will find this compound particularly relevant for their work in fragment-based drug design.

The quality control parameters for 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid typically include rigorous HPLC purity assessment (>98%), 1H/13C NMR verification, and mass spectrometry confirmation. These analytical standards align with current industry trends toward QC-certified intermediates, a frequently searched term among procurement specialists. The compound's stability under ambient conditions (when stored properly at -20°C) makes it suitable for global distribution to research facilities working on next-generation therapeutics.

In the context of green chemistry initiatives – a hot topic in 2024 – this compound presents opportunities for atom-economical transformations. The methoxycarbonyl group can serve as a handle for microwave-assisted reactions, reducing solvent consumption in downstream modifications. Several patent applications have referenced similar structures for developing biodegradable materials and sustainable pharmaceutical excipients, areas receiving increased attention in scientific literature and ESG-focused research funding.

For researchers investigating structure-property relationships, the electron-withdrawing characteristics of the substituted phenyl ring in this compound influence its hydrogen bonding capacity and lipophilicity profile – key parameters in ADMET prediction models. Computational chemists frequently search for compounds with such balanced polar/nonpolar features when designing CNS-penetrant molecules or protein-protein interaction modulators.

The commercial availability of CAS 2490420-55-6 through specialized fine chemical suppliers has increased in recent years, reflecting its growing importance in preclinical research. Current Good Manufacturing Practice (cGMP) versions are becoming available to support IND-enabling studies, addressing a critical need in the translational research pipeline. This aligns with market trends toward custom synthesis services for novel chemical entities (NCEs).

From a regulatory perspective, proper handling of 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid requires standard laboratory precautions for organic acids. Material Safety Data Sheets (MSDS) provide essential guidance for risk assessment procedures, a frequently searched topic among laboratory safety officers. The compound's non-hazardous classification under normal handling conditions facilitates its adoption in diverse research settings.

Future research directions for this chemical entity may explore its utility in click chemistry applications, particularly given the reactive handles present in its structure. The carboxylic acid functionality allows for amide coupling reactions using standard peptide synthesis protocols, while the Boc group offers orthogonal protection strategies. These features position it as a promising candidate for developing theranostic agents – a rapidly growing field combining therapeutic and diagnostic capabilities.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5-(methoxycarbonyl)phenyl)acetic acid (CAS No. 2490420-55-6) represents a sophisticated chemical tool enabling advancements across multiple domains of life sciences research. Its balanced physicochemical properties, synthetic versatility, and compatibility with modern drug discovery platforms ensure its continued relevance in addressing current challenges in precision medicine and personalized therapeutics development.